1,2-Dichloro-3,5-dicyanobenzene

• IUPAC Name: 4,5-dichlorobenzene-1,3-dicarbonitrile
• InChI: InChI=1S/C8H2Cl2N2/c9-7-2-5(3-11)1-6(4-12)8(7)10/h1-2H
• InChI Key: LPOPJLJHTMFDRA-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C(=C1C#N)Cl)Cl)C#N
• Molecular Formula: C8H2Cl2N2
• Molecular Weight: 197.02 g/mol

Description

1,2-Dichloro-3,5-dicyanobenzene is a derivative of benzene, consisting of two adjacent chlorine atoms. It is mainly used as a precursor chemical in the synthesis of agrochemicals, as a preferred solvent for dissolving and working with fullerenes, as an insecticide, and in softening and removing carbon-based contamination on metal surfaces.

Synthesis Analysis

The synthesis of 1,2-Dichloro-3,5-dicyanobenzene involves the nucleophilic substitution of alkyl halides by cyanide and the conversion of aldehydes. The reaction also affords the 1,4- and small amounts of the 1,3-isomer.

Molecular Structure Analysis

The molecular structure of 1,2-Dichloro-3,5-dicyanobenzene is characterized by two adjacent chlorine atoms attached to a benzene ring. The structure is also available as a 2D Mol file or as a computed 3D SD file.

Chemical Reactions Analysis

The chemical reactions of 1,2-Dichloro-3,5-dicyanobenzene involve a two-step mechanism characterized by initial addition of the nucleophile (hydroxide ion or water) to the aromatic ring, followed by loss of a halide anion from the negatively charged intermediate.

Physical And Chemical Properties Analysis

1,2-Dichloro-3,5-dicyanobenzene is a colorless liquid that is poorly soluble in water but miscible with most organic solvents. It has a molar mass of 147.01 g/mol, a density of 1.30 g/cm^3, a melting point of -17.03 °C, and a boiling point of 180.19 °C.

Scientific Research Applications

Synthesis and Derivatives

• Synthesis of Phthalocyanines : 4,5-Dichloro-1,2-dicyanobenzene, a derivative of 1,2-Dichloro-3,5-dicyanobenzene, is used in synthesizing octasubstituted phthalocyanines, which have applications in materials science (Wöhrle et al., 1993).

Chemical Properties and Structures

• Structural Analysis : Studies on polychloromononitrobenzenes, closely related to 1,2-Dichloro-3,5-dicyanobenzene, provide insights into the structural properties of these compounds, which are important for understanding their reactivity and applications in manufacturing dyes and drugs (Bhar et al., 1995).
• Electron Transfer Studies : Research on diferrocenylbenzenes, which include compounds structurally similar to 1,2-Dichloro-3,5-dicyanobenzene, has revealed insights into intramolecular electron transfer and quantum interference, key concepts in molecular electronics and photonics (Patoux et al., 1997).

Material Science Applications

• Photocyclization and Solubility : Studies on compounds like 1,3-distyrylbenzene derivatives, related to 1,2-Dichloro-3,5-dicyanobenzene, focus on oxidative photocyclization processes that improve solubility in organic solvents, a key aspect in materials science (Toyoshima et al., 2013).
• Luminescent Materials : Research on 1,4-dithienyl-2,5-divinylbenzenes, related to 1,2-Dichloro-3,5-dicyanobenzene, has led to the synthesis of luminescent materials like bent anthradithiophenes (BADTs), which have potential applications in optoelectronics (Pietrangelo et al., 2007).

Safety And Hazards

1,2-Dichloro-3,5-dicyanobenzene is mildly toxic and can cause respiratory tract irritation, eye irritation, and skin irritation. It is harmful if swallowed or inhaled. It is recommended to use this chemical only outdoors or in a well-ventilated area, and to wear protective gloves, clothing, eye protection, and face protection.